Cas no 2411181-14-9 (N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-yl-2-chloroacetamide)

• Product Name: N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-yl-2-chloroacetamide
• CAS No: 2411181-14-9
• MF: C₁₂H₁₅ClN₂O₃S
• MW: 302.777100801468
• CID: 6448846
• PubChem ID: 146094456
• Update Time: 2025-05-22

N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-yl-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-yl-2-chloroacetamide
• EN300-26586363
• N-[(3S)-1-(Benzenesulfonyl)pyrrolidin-3-yl]-2-chloroacetamide
• 2411181-14-9
• (S)-2-Chloro-N-(1-(phenylsulfonyl)pyrrolidin-3-yl)acetamide
• Z3766262906

• Inchi： 1S/C12H15ClN2O3S/c13-8-12(16)14-10-6-7-15(9-10)19(17,18)11-4-2-1-3-5-11/h1-5,10H,6-9H2,(H,14,16)/t10-/m0/s1
• InChI Key： VLSYFMIXPPVUCB-JTQLQIEISA-N
• SMILES： ClCC(N[C@H]1CCN(C1)S(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 302.0491912g/mol
• Monoisotopic Mass: 302.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-yl-2-chloroacetamide

Comprehensive Overview of N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-yl-2-chloroacetamide (CAS No. 2411181-14-9)

N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-yl-2-chloroacetamide (CAS No. 2411181-14-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolidine backbone and benzenesulfonyl moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which make it a promising candidate for modulating biological targets.

The compound's chiral center at the 3-position of the pyrrolidine ring (3S configuration) is a critical aspect of its stereochemistry, influencing its interaction with enzymes and receptors. The presence of a 2-chloroacetamide group further enhances its reactivity, enabling it to participate in various chemical transformations. These attributes make N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-yl-2-chloroacetamide a valuable building block in synthetic organic chemistry.

In recent years, the demand for sulfonamide derivatives like this compound has surged due to their widespread use in designing protease inhibitors and kinase modulators. The benzenesulfonyl group, in particular, is known for its ability to improve pharmacokinetic properties, such as solubility and metabolic stability. This aligns with current trends in drug development, where researchers prioritize compounds with optimized bioavailability and low toxicity.

Another area of interest is the compound's potential role in fragment-based drug design (FBDD). Fragment-based approaches are gaining traction as they allow for the efficient exploration of chemical space. The pyrrolidine scaffold in N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-yl-2-chloroacetamide serves as a versatile fragment that can be further elaborated to target specific proteins or pathways. This is particularly relevant in the context of personalized medicine, where tailored therapeutics are increasingly sought after.

From a synthetic perspective, the compound's CAS No. 2411181-14-9 is often referenced in patents and academic publications detailing novel synthetic routes. Chemists are exploring greener methodologies, such as catalytic asymmetric synthesis, to produce enantiomerically pure forms of this molecule. This reflects the broader shift toward sustainable chemistry practices in the pharmaceutical industry.

Given the growing emphasis on AI-driven drug discovery, computational tools are being employed to predict the biological activity and safety profile of N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-yl-2-chloroacetamide. Machine learning models trained on large datasets can help identify potential therapeutic applications, reducing the time and cost associated with traditional screening methods. This intersection of chemistry and artificial intelligence is a hot topic among researchers and industry professionals alike.

In summary, N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-yl-2-chloroacetamide (CAS No. 2411181-14-9) represents a fascinating case study in modern chemical research. Its structural complexity, combined with its potential applications in drug development, makes it a compound of enduring interest. As the scientific community continues to uncover new insights into its properties and uses, this molecule is likely to remain at the forefront of innovation in medicinal chemistry.